Cas no 70289-29-1 (2-(2-chlorophenoxy)ethyl(methyl)amine)

2-(2-chlorophenoxy)ethyl(methyl)amine structure
70289-29-1 structure
Product Name:2-(2-chlorophenoxy)ethyl(methyl)amine
CAS No:70289-29-1
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD00018247
CID:573714
PubChem ID:144410
Update Time:2025-04-19

2-(2-chlorophenoxy)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-(2-chlorophenoxy)-N-methyl-
    • 2-(2-chlorophenoxy)-N-methylethanamine
    • Ethylamine, 2-(o-chlorophenoxy)-N-methyl-,
    • N-[2-(2-CHLOROPHENOXY)ETHYL]-N-METHYLAMINE
    • Ethylamine,2-(o-chlorophenoxy)-N-methyl-,
    • BS-24432
    • AKOS000343428
    • CS-0213154
    • 70289-29-1
    • DTXSID90220538
    • EN300-21844
    • Ethylamine, 2-(o-chlorophenoxy)-N-methyl-
    • [2-(2-chlorophenoxy)ethyl](methyl)amine
    • SCHEMBL6949179
    • MFCD00018247
    • Z138105384
    • 2-(2-chlorophenoxy)ethyl(methyl)amine
    • MDL: MFCD00018247
    • Inchi: 1S/C9H12ClNO/c1-11-6-7-12-9-5-3-2-4-8(9)10/h2-5,11H,6-7H2,1H3
    • InChI Key: GYRWDMBVYFSMTO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCCNC

Computed Properties

  • Exact Mass: 185.06086
  • Monoisotopic Mass: 185.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 270.8°C at 760 mmHg
  • Flash Point: 117.6°C
  • Refractive Index: 1.518
  • PSA: 21.26
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-chlorophenoxy)ethyl(methyl)amine Security Information

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